Cas no 581813-06-1 (Isoquinoline, 3-chloro-5-isocyanato-)
3-Chloro-5-isocyanatoisoquinoline is a specialized heterocyclic compound featuring both chloro and isocyanato functional groups on an isoquinoline backbone. This structure offers versatile reactivity, particularly in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The chloro substituent enhances electrophilic substitution potential, while the isocyanato group provides a reactive site for nucleophilic addition, enabling the formation of ureas, carbamates, or polyurethane derivatives. Its rigid isoquinoline core contributes to stability and potential π-stacking interactions in molecular design. Suitable for controlled functionalization, this compound is valued in medicinal chemistry for scaffold diversification and in polymer science as a crosslinking agent. Handle with care due to the isocyanato group's sensitivity to moisture and reactivity.
581813-06-1 structure
Product Name:Isoquinoline, 3-chloro-5-isocyanato-
CAS No:581813-06-1
MF:C10H5ClN2O
MW:204.612500905991
CID:4048545
Update Time:2025-10-19
Isoquinoline, 3-chloro-5-isocyanato- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, 3-chloro-5-isocyanato-
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- Inchi： 1S/C10H5ClN2O/c11-10-4-8-7(5-12-10)2-1-3-9(8)13-6-14/h1-5H
- InChI Key： RNCJHXICOPEMIX-UHFFFAOYSA-N
- SMILES： C1C2=C(C(N=C=O)=CC=C2)C=C(Cl)N=1
Isoquinoline, 3-chloro-5-isocyanato- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8758545-1.0g |
3-chloro-5-isocyanatoisoquinoline |
581813-06-1 | 95% | 1.0g |
$0.0 | 2023-01-05 |
Isoquinoline, 3-chloro-5-isocyanato- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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